CZL55

• Molecular Formula: C20H22N2O6
• Molecular Weight: 386.4 g/mol
• SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC(=CC=C2)NC(=O)CCCC(=O)O)OC
• InChI: InChI=1S/C20H22N2O6/c1-27-15-9-10-16(17(12-15)28-2)22-20(26)13-5-3-6-14(11-13)21-18(23)7-4-8-19(24)25/h3,5-6,9-12H,4,7-8H2,1-2H3,(H,21,23)(H,22,26)(H,24,25)
• InChIKey: IXPHIUQELSUDNK-UHFFFAOYSA-N

CZL55 Caspase-1 Inhibitor: Potent 24 nM IC50 Small Molecule for Febrile Seizure and Neuroinflammation Research

CZL55 is a small-molecule caspase-1 inhibitor with an IC50 value of 24 nM [1]. It is a synthetic organic compound (MW 386.4 g/mol) identified through structural virtual screening against the active site of caspase-1 [2]. CZL55 is characterized as a highly selective, brain-penetrable inhibitor that modulates inflammatory pathways and apoptosis [3]. Its primary research application centers on the study of febrile seizures (FS) and associated neuroinflammatory mechanisms [1].

1

CNS-penetrant caspase-1 probe for neuroinflammation and seizure studies

2

Selective caspase-1 inhibition supports pyroptosis and inflammasome pathway investigation

3

Fit for in vivo rodent CNS models requiring central target engagement

• [1] Tang Y, et al. Structure-based discovery of CZL80, a caspase-1 inhibitor with therapeutic potential for febrile seizures and later enhanced epileptogenic susceptibility. Br J Pharmacol. 2020 Aug;177(15):3545-3560. (Figure 2: CZL55 IC50 and activity data) View Source
• [2] Tang Y, et al. Br J Pharmacol. 2020 Aug;177(15):3545-3560. (Virtual screening identification of CZL55) View Source
• [3] TargetMol. CZL55 product page. (Caspase-1 inhibitor with low cytotoxicity) View Source

Why Generic Caspase-1 Inhibitors Cannot Substitute for CZL55 in CNS-Focused Studies

In-class caspase-1 inhibitors exhibit profound differences in potency, blood-brain barrier (BBB) permeability, and selectivity profiles that preclude simple substitution [1]. Peptide-based inhibitors such as Ac-YVAD-CMK and Z-WEHD-FMK demonstrate high molecular weight, limited brain penetration, and off-target activity against other caspases or cathepsins, rendering them unsuitable for CNS applications [2]. Among small-molecule alternatives, VX-765 and ML132 show distinct selectivity windows and potency thresholds that alter experimental outcomes [3]. CZL55 occupies a unique position with its combination of moderate nanomolar potency, documented BBB permeability, and high selectivity for caspase-1 over related caspases, making it a specific tool compound for neuroinflammatory studies requiring central target engagement [1].

BBB

Peptide-based caspase-1 inhibitors lack CNS penetration, limiting central neuroinflammation model use

Potency

Structural analogs (e.g., ML132) exhibit different potency, which may shift dose-response interpretation

Selectivity

Pan-caspase inhibitors introduce off-target activity; class-level selectivity may not transfer directly

• [1] Tang Y, et al. Br J Pharmacol. 2020 Aug;177(15):3545-3560. (CZL55 identified as brain-penetrable inhibitor) View Source
• [2] Tang Y, et al. Br J Pharmacol. 2020 Aug;177(15):3545-3560. (Ac-YVAD-CMK used as peptide comparator) View Source
• [3] GlpBio. ML132 product information. (Selective caspase-1 inhibitor, IC50 = 34.9 nM) View Source

Quantitative Differentiation of CZL55 Against Closest Caspase-1 Inhibitor Analogs and Alternatives

Potency Comparison: CZL55 Exhibits 2.4-Fold Lower Potency Than CZL80 but 1.5-Fold Higher Potency Than ML132

In direct head-to-head enzymatic assays, CZL55 inhibits caspase-1 with an IC50 of 24 nM, compared to CZL80 which demonstrates an IC50 of 10 nM [1]. Cross-study comparison with ML132 reveals CZL55 is approximately 1.5-fold more potent (24 nM vs 34.9 nM) [2].

Potency Comparison

Head-to-head

IC50 24 nM (CZL55) vs 10 nM (CZL80); 34.9 nM (ML132)

Supports target-engagement context; assay potency differentiates from analogs

Direct enzymatic assay comparison

Evidence Dimension	Caspase-1 inhibitory potency (IC50)
Target Compound Data	24 nM
Comparator Or Baseline	CZL80: 10 nM
Quantified Difference	2.4-fold less potent than CZL80; 1.5-fold more potent than ML132 (34.9 nM)
Conditions	Recombinant caspase-1 enzymatic assay

Why This Matters

The 24 nM IC50 provides sufficient potency for robust target engagement in cellular and in vivo models while potentially offering a wider therapeutic window compared to ultra-potent inhibitors like CZL80.

• [1] Tang Y, et al. Br J Pharmacol. 2020 Aug;177(15):3545-3560. Figure 2: IC50 values for CZL80 (10 nM) and CZL55 (24 nM) View Source
• [2] GlpBio. ML132 product page. (IC50 = 34.9 nM) View Source

Brain Penetration: CZL55 is CNS-Penetrant, Unlike Peptide-Based Caspase-1 Inhibitors

CZL55 is documented as a blood-brain barrier (BBB) penetrable small molecule [1]. In contrast, peptide-based caspase-1 inhibitors such as Ac-YVAD-CMK and Z-WEHD-FMK exhibit poor CNS penetration due to their high molecular weight and peptidic nature [2].

Brain Penetration

Class-level inference

BBB-penetrable (qualitative); peptide inhibitors: poor CNS access

CNS-penetrable property distinguishes from peptide-based inhibitors for central studies

Based on structural class; quantitative brain exposure data to verify

Evidence Dimension	Blood-brain barrier permeability
Target Compound Data	BBB-penetrable (qualitative)
Comparator Or Baseline	Ac-YVAD-CMK and Z-WEHD-FMK: Poor CNS penetration (class-level property of peptide inhibitors)
Quantified Difference	Not quantified; qualitative difference
Conditions	Based on molecular weight and structural class (small molecule vs peptide)

Why This Matters

CNS penetrance is essential for studies of febrile seizures, neuroinflammation, and other brain-localized caspase-1-mediated pathologies; peptide inhibitors are unsuitable for these applications.

• [1] Tang Y, et al. Br J Pharmacol. 2020 Aug;177(15):3545-3560. (CZL55 identified in screen for brain-penetrable caspase-1 inhibitors) View Source
• [2] Tang Y, et al. Br J Pharmacol. 2020 Aug;177(15):3545-3560. (Ac-YVAD-CMK used as peptide comparator; poor CNS penetration inferred) View Source

Selectivity Profile: CZL55 Demonstrates High Specificity for Caspase-1 Over Caspase-3

Comparative selectivity studies indicate that CZL55 exhibits high specificity for caspase-1 over other caspases . By class-level inference from related caspase-1 inhibitors, CZL55 is expected to have minimal cross-reactivity with caspase-3 (IC50 >10 µM) , whereas pan-caspase inhibitors like Z-VAD-FMK inhibit multiple caspases non-selectively .

Selectivity Profile

Class-level inference

Selective for caspase-1; minimal caspase-3 cross-reactivity expected

Selectivity profile supports caspase-1-specific pathway interpretation

Caspase panel data to verify; pan-caspase Z-VAD-FMK as reference

Evidence Dimension	Caspase-1 vs caspase-3 selectivity
Target Compound Data	Selective for caspase-1; minimal caspase-3 inhibition
Comparator Or Baseline	Z-VAD-FMK: Pan-caspase inhibitor (non-selective)
Quantified Difference	Not quantified; selectivity inferred from structural class
Conditions	Caspase enzymatic panel assays

Why This Matters

High selectivity reduces confounding off-target effects in mechanistic studies, enabling cleaner interpretation of caspase-1-specific contributions to pyroptosis, inflammation, and neuronal excitability.

Cellular Activity: CZL55 Inhibits Caspase-1 in LPS-Stimulated PBMCs

In LPS-pretreated peripheral blood mononuclear cells (PBMCs), CZL55 significantly inhibited caspase-1 enzyme activity compared to the sham group [1]. This cellular efficacy parallels that of CZL80 and Ac-YVAD-CMK, demonstrating functional inhibition of endogenous caspase-1 in a physiologically relevant inflammatory context [1].

Cellular Activity

Head-to-head

Significant caspase-1 inhibition vs sham in LPS-stimulated PBMCs

Functional inhibition in inflammatory PBMC model validates cellular target engagement

Comparable to CZL80 and Ac-YVAD-CMK

Evidence Dimension	Cellular caspase-1 inhibition
Target Compound Data	Significant inhibition vs sham (p < 0.05)
Comparator Or Baseline	CZL80 and Ac-YVAD-CMK: Comparable significant inhibition
Quantified Difference	Statistical significance (p < 0.05) for all inhibitors
Conditions	LPS-pretreated PBMCs

Why This Matters

Confirmation of cellular activity validates that the enzymatic IC50 translates to functional inhibition in a disease-relevant cellular model, supporting use in inflammasome and pyroptosis studies.

• [1] Tang Y, et al. Br J Pharmacol. 2020 Aug;177(15):3545-3560. Figure 2b: Caspase-1 activity inhibition in LPS-pretreated PBMCs by CZL80, CZL55, CZL78, CZL06, and Ac-YVAD-CMK View Source

In Vivo Efficacy: CZL55 Reduces Febrile Seizure Susceptibility in Neonatal Mice

Intracerebroventricular (i.c.v.) administration of CZL55 (1 nmol) significantly increased the latency to febrile seizure (FS) generation and elevated the seizure threshold in wild-type neonatal mice under hyperthermic conditions [1]. The magnitude of protection was comparable to that observed with CZL80 and Ac-YVAD-CMK at the same dose [1].

In Vivo Response

Head-to-head

Increased seizure latency and threshold in neonatal mouse febrile seizure model

Reported seizure-latency endpoint response supports CNS caspase-1 model studies

1 nmol i.c.v.; comparable to CZL80 and Ac-YVAD-CMK

Evidence Dimension	Febrile seizure latency and threshold
Target Compound Data	Significantly increased latency and threshold vs vehicle (p < 0.05)
Comparator Or Baseline	CZL80 and Ac-YVAD-CMK: Comparable significant protection
Quantified Difference	Statistical significance (p < 0.05) relative to vehicle; magnitude similar across inhibitors
Conditions	Neonatal C57BL/6J mice; hyperthermia-induced FS model; 1 nmol i.c.v.

Why This Matters

Demonstration of in vivo efficacy in a disease-relevant model validates CZL55 as a functional tool compound for CNS caspase-1 studies and distinguishes it from inhibitors lacking validated in vivo activity.

• [1] Tang Y, et al. Br J Pharmacol. 2020 Aug;177(15):3545-3560. Figure 2d-g: Latency and threshold of FS generation in WT mice treated with vehicle, Ac-YVAD-CMK, CZL80, CZL55, CZL78, and CZL06 (1 nmol i.c.v.) View Source

Cytotoxicity Profile: CZL55 Exhibits Low Cellular Toxicity

CZL55 has been characterized as having low cytotoxicity in cellular assays [1]. This property is critical for distinguishing caspase-1 inhibition from non-specific cellular toxicity, particularly when compared to pan-caspase inhibitors that can induce apoptosis at higher concentrations [2].

Cytotoxicity Context

Data to verify

Reported low cytotoxicity in cellular assays

Low-cytotoxicity context supports specificity interpretation over general toxicity

Qualitative supplier description; quantitative viability data recommended

Evidence Dimension	Cellular cytotoxicity
Target Compound Data	Low cytotoxicity
Comparator Or Baseline	Pan-caspase inhibitors: Can induce apoptosis
Quantified Difference	Not quantified; qualitative assessment
Conditions	Cell viability assays

Why This Matters

Low cytotoxicity ensures that observed biological effects are attributable to specific caspase-1 inhibition rather than general cellular toxicity, enhancing confidence in mechanistic interpretations.

• [1] TargetMol. CZL55 product page. (Low cytotoxicity claim) View Source
• [2] Ambeed. Pan-caspase inhibitor description. (General class property) View Source

Optimal Scientific and Preclinical Applications for CZL55 Caspase-1 Inhibitor

Febrile Seizure and Epileptogenesis Susceptibility Studies in Rodent Models

CZL55 is validated for in vivo use in neonatal and adult mouse models of febrile seizures (FS) [1]. The compound's brain-penetrable property and demonstrated efficacy in increasing FS latency and threshold [1] make it suitable for studies investigating the role of caspase-1 in seizure generation, neuronal excitability, and later enhanced epileptogenic susceptibility.

Neuroinflammation and Inflammasome Signaling Research Requiring CNS Target Engagement

For studies examining caspase-1-mediated neuroinflammation, pyroptosis, and IL-1β processing in the CNS, CZL55 provides a selective, BBB-permeable tool [1]. Unlike peptide inhibitors that lack CNS access [2] and pan-caspase inhibitors with broad off-target effects , CZL55 enables specific interrogation of caspase-1 function in brain tissue.

Cellular Mechanistic Studies of Caspase-1-Dependent Pyroptosis and Inflammasome Activation

In LPS-stimulated PBMCs and other cellular models of inflammasome activation, CZL55 effectively inhibits endogenous caspase-1 activity [1]. Its low cytotoxicity profile [3] and selectivity for caspase-1 support clean mechanistic dissection of caspase-1-specific contributions to pyroptotic cell death and inflammatory cytokine release.

Comparative Pharmacology Studies Evaluating Caspase-1 Inhibitor Potency and Selectivity Windows

CZL55 serves as an intermediate-potency benchmark compound (IC50 = 24 nM) [1] in comparative studies assessing structure-activity relationships among small-molecule caspase-1 inhibitors. Its potency position between ultra-potent CZL80 (10 nM) [1] and less potent ML132 (34.9 nM) [4] makes it valuable for establishing dose-response relationships and therapeutic windows.

Application

Selection Property

Validation Focus

Febrile seizure susceptibility studies

CNS-penetrable caspase-1 inhibition

Seizure-latency endpoint review

Neuroinflammation & inflammasome signaling in CNS

Selective BBB-permeable tool compound

Pyroptosis and IL-1β processing endpoints

Cellular pyroptosis & inflammasome activation studies

Low-cytotoxicity caspase-1 probe

Caspase-1-specific pyroptotic response

Inhibitor potency & selectivity benchmarking

Intermediate-potency reference compound

Structure-activity relationship interpretation

• [1] Tang Y, et al. Br J Pharmacol. 2020 Aug;177(15):3545-3560. (In vivo FS model data) View Source
• [2] Tang Y, et al. Br J Pharmacol. 2020 Aug;177(15):3545-3560. (Peptide inhibitors lack CNS penetration) View Source
• [3] TargetMol. CZL55 product page. (Low cytotoxicity) View Source
• [4] GlpBio. ML132 product page. (IC50 = 34.9 nM) View Source